Cas no 51305-71-6 (4-chloro-N-(5-methylfuran-2-yl)methylaniline)

• Product Name: 4-chloro-N-(5-methylfuran-2-yl)methylaniline
• CAS No: 51305-71-6
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 4013622
• PubChem ID: 12218860
• Update Time: 2025-08-03

4-chloro-N-(5-methylfuran-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(4-chlorophenyl)-5-methyl-
• 4-chloro-N-(5-methylfuran-2-yl)methylaniline
• 51305-71-6
• EN300-164965
• 4-CHLORO-N-[(5-METHYLFURAN-2-YL)METHYL]ANILINE
• AKOS000235330

• Inchi： 1S/C12H12ClNO/c1-9-2-7-12(15-9)8-14-11-5-3-10(13)4-6-11/h2-7,14H,8H2,1H3
• InChI Key： OACKUKPZXLTUBU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 221.0607417Da
• Monoisotopic Mass: 221.0607417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-chloro-N-(5-methylfuran-2-yl)methylaniline

Introduction to 4-chloro-N-(5-methylfuran-2-yl)methylaniline (CAS No. 51305-71-6)

The compound 4-chloro-N-(5-methylfuran-2-yl)methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 51305-71-6, represents a significant molecule in the realm of pharmaceutical and agrochemical research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential biological activities. The presence of both chloro and methylfuran substituents introduces unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and functionalization.

Recent advancements in medicinal chemistry have highlighted the importance of 4-chloro-N-(5-methylfuran-2-yl)methylaniline as a key intermediate in the synthesis of novel therapeutic agents. Its molecular framework, combining an aromatic amine with a furan-based side chain, offers a rich platform for designing molecules with targeted interactions. In particular, the chloro group at the para position relative to the amine functionality enhances electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in drug development.

One of the most compelling aspects of 4-chloro-N-(5-methylfuran-2-yl)methylaniline is its role in the synthesis of bioactive molecules. Researchers have leveraged its structure to develop compounds with potential applications in treating various diseases, including inflammatory disorders and neurological conditions. The 5-methylfuran-2-yl moiety, in particular, has been shown to modulate enzyme activity and receptor binding, making it a promising candidate for further exploration.

The synthesis of 4-chloro-N-(5-methylfuran-2-yl)methylaniline typically involves multi-step organic reactions, often starting from commercially available precursors such as aniline derivatives and furan-based compounds. The chlorination step is critical and is commonly achieved using reagents like phosphorus oxychloride or sulfuryl chloride. These methods ensure high yield and purity, which are essential for subsequent applications in pharmaceutical research.

In the context of drug discovery, 4-chloro-N-(5-methylfuran-2-yl)methylaniline serves as a building block for more complex molecules. Its ability to undergo further functionalization allows chemists to tailor its properties for specific biological targets. For instance, introduction of additional substituents can alter its solubility, metabolic stability, and pharmacokinetic profiles, thereby enhancing its suitability for therapeutic use.

Recent studies have also explored the pharmacological potential of derivatives of 4-chloro-N-(5-methylfuran-2-yl)methylaniline. These investigations have revealed interesting interactions with biological pathways, suggesting that modifications to its core structure could lead to novel drug candidates. The combination of computational modeling and experimental validation has been instrumental in understanding how subtle changes in its chemical makeup can influence its biological activity.

The agrochemical industry has also shown interest in this compound due to its structural features that mimic natural products known for their bioactivity. By incorporating elements like the chloro group and furan ring, researchers aim to develop new pesticides or herbicides that are both effective and environmentally sustainable. This dual application underscores the versatility of 4-chloro-N-(5-methylfuran-2-yl)methylaniline as a chemical entity.

From a regulatory perspective, ensuring the safety and efficacy of compounds like 4-chloro-N-(5-methylfuran-2-yl)methylaniline is paramount. Rigorous testing protocols are employed to assess their toxicity profiles and potential side effects before they can be considered for clinical use. These efforts are part of broader initiatives to promote responsible chemical research and development.

The future prospects for 4-chloro-N-(5-methylfuran-2-yl)methylaniline remain promising as new synthetic methodologies continue to emerge. Advances in green chemistry principles may also contribute to more sustainable production processes, reducing environmental impact while maintaining high standards of quality control. Such innovations are crucial for meeting the growing demand for innovative chemical solutions in pharmaceuticals and beyond.

In conclusion, 4-chloro-N-(5-methylfuran-2-yl)methylaniline (CAS No. 51305-71-6) stands out as a versatile and valuable compound with significant implications for both medicinal chemistry and agrochemical research. Its unique structural features offer opportunities for designing novel bioactive molecules, while ongoing research continues to uncover new applications and synthetic strategies. As scientific understanding progresses, this compound is poised to play an increasingly important role in addressing global challenges related to health and agriculture.